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Compound of Interest

Compound Name: 2-Hexanol butanoate

Cat. No.: B1615894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexan-2-yl butanoate, also known
as 2-hexanol butanoate. It covers its chemical identity, physicochemical properties, and a
general synthesis protocol. This document is intended to serve as a valuable resource for
professionals in research and development.

Chemical Identity

The IUPAC (International Union of Pure and Applied Chemistry) name for the compound is
hexan-2-yl butanoate.[1][2] It is an ester formed from the reaction of 2-hexanol and butanoic
acid.[2]

A variety of synonyms are used to refer to this compound in literature and commercial contexts.
These include:

2-Hexanol butanoate[1][3]

Butanoic acid, 1-methylpentyl ester[1][4]

sec-Hexyl butyrate[1]

2-Hexyl butyrate[1]
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The relationship between the common name, IUPAC name, and other synonyms is illustrated
in the diagram below.
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Diagram illustrating the nomenclature of 2-Hexanol butanoate.

Physicochemical Properties

A summary of the key quantitative data for hexan-2-yl butanoate is presented in the table
below. These properties are crucial for handling, storage, and application of the compound.
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Property Value Source
Molecular Formula C10H2002 [11[3]
Molecular Weight 172.26 g/mol [2]

Colorless clear liquid
Appearance ) [1]
(estimated)

Odor Fruity, banana, fleshy, ripe [1]
. , 194.0 to 195.0 °C at 760
Boiling Point [1]
mmHg
Flash Point 71.11 °C (160.00 °F) TCC [1]

0.413 mmHg at 25 °C
Vapor Pressure ] [1]
(estimated)

- 38.59 mg/L at 25 °C
Water Solubility (estimated) [1]
estimate

Soluble in alcohol and other

Solubility organic solvents like ether.[1] [1112]
[2]
CAS Number 6963-52-6 [1][2]

Experimental Protocol: Synthesis

Hexan-2-yl butanoate is typically synthesized through the Fischer esterification of 2-hexanol
with butanoic acid. The general methodology is outlined below.

Objective: To synthesize hexan-2-yl butanoate via acid-catalyzed esterification.
Materials:

e 2-Hexanol (CeH140)

» Butanoic acid (C4HsO2)

e Acid catalyst (e.g., concentrated sulfuric acid, H2SOa4)
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Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQa) for drying
Sodium bicarbonate (NaHCOs3) solution (5% w/v)
Saturated sodium chloride (NacCl) solution (brine)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a stirrer
Separatory funnel
Distillation apparatus

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, combine equimolar amounts of 2-hexanol and
butanoic acid.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The
reaction is typically refluxed for several hours to reach equilibrium. To drive the reaction
towards the product, a Dean-Stark apparatus can be used to remove the water byproduct as
it forms.

Work-up:

o Cool the reaction mixture to room temperature.
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o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with a 5% sodium bicarbonate solution to neutralize
the excess acid, followed by a wash with brine to reduce the solubility of the organic
product in the aqueous layer.

e Drying: Separate the organic layer and dry it over an anhydrous drying agent like sodium
sulfate.

« Purification: Filter to remove the drying agent. The crude ester can then be purified by
distillation to obtain the final product.

The workflow for the synthesis and purification of hexan-2-yl butanoate is depicted in the

following diagram.
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Workflow for the synthesis of hexan-2-yl butanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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